Cas no 1050509-24-4 (N-(4-Chlorobenzyl)cyclopentanamine hydrobromide)

• Product Name: N-(4-Chlorobenzyl)cyclopentanamine hydrobromide
• CAS No: 1050509-24-4
• MF: C₁₂H₁₇BrClN
• MW: 290.627081632614
• MDL: MFCD09417010
• CID: 4678919
• Update Time: 2025-10-30

N-(4-Chlorobenzyl)cyclopentanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorobenzyl)cyclopentanamine hydrobromide
• N-(4-Chlorobenzyl)cyclopentanamine hydrobromide

• MDL： MFCD09417010
• Inchi： 1S/C12H16ClN.BrH/c13-11-7-5-10(6-8-11)9-14-12-3-1-2-4-12;/h5-8,12,14H,1-4,9H2;1H
• InChI Key： RIFNAYXSXOZYFH-UHFFFAOYSA-N
• SMILES： Br.ClC1C=CC(=CC=1)CNC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 158
• Topological Polar Surface Area: 12

N-(4-Chlorobenzyl)cyclopentanamine hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(4-Chlorobenzyl)cyclopentanamine hydrobromide

Introduction to N-(4-Chlorobenzyl)cyclopentanamine Hydrobromide (CAS No. 1050509-24-4)

N-(4-Chlorobenzyl)cyclopentanamine hydrobromide (CAS No. 1050509-24-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of cyclopentanamine, featuring a 4-chlorobenzyl group and a hydrobromide salt. Its unique structural characteristics make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of N-(4-Chlorobenzyl)cyclopentanamine hydrobromide consists of a cyclopentane ring with an amine group attached, which is further substituted by a 4-chlorobenzyl moiety. The presence of the hydrobromide salt ensures its solubility and stability in aqueous environments, making it suitable for use in biological assays and pharmaceutical formulations.

Recent studies have highlighted the potential of N-(4-Chlorobenzyl)cyclopentanamine hydrobromide in various therapeutic areas. One notable application is its use as a ligand for G protein-coupled receptors (GPCRs), which are key targets in drug discovery. GPCRs play crucial roles in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. By modulating these receptors, N-(4-Chlorobenzyl)cyclopentanamine hydrobromide can potentially influence a wide range of biological activities.

In a study published in the *Journal of Medicinal Chemistry*, researchers investigated the binding affinity and selectivity of N-(4-Chlorobenzyl)cyclopentanamine hydrobromide for several GPCRs. The results demonstrated that this compound exhibits high affinity for specific subtypes, such as the serotonin receptor 5-HT_2A and the dopamine receptor D₂. These findings suggest that N-(4-Chlorobenzyl)cyclopentanamine hydrobromide could be developed into drugs for treating psychiatric disorders like schizophrenia and depression.

Beyond its potential as a GPCR ligand, N-(4-Chlorobenzyl)cyclopentanamine hydrobromide has also shown promise in neuroprotective applications. A study conducted at the University of California, San Francisco, explored the neuroprotective effects of this compound in models of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. The researchers found that N-(4-Chlorobenzyl)cyclopentanamine hydrobromide can reduce oxidative stress and inhibit apoptosis in neuronal cells, thereby preserving their function and viability.

The pharmacokinetic properties of N-(4-Chlorobenzyl)cyclopentanamine hydrobromide have also been extensively studied. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. Its good oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

In addition to its therapeutic potential, N-(4-Chlorobenzyl)cyclopentanamine hydrobromide has been utilized as a chemical probe in academic research. Chemical probes are small molecules used to investigate the function of specific proteins or pathways in cells. By using N-(4-Chlorobenzyl)cyclopentanamine hydrobromide as a probe, researchers can gain insights into the mechanisms underlying various biological processes and diseases.

The synthesis of N-(4-Chlorobenzyl)cyclopentanamine hydrobromide involves several well-established chemical reactions. One common synthetic route starts with the reaction of cyclopentanamine with 4-chlorobenzyl chloride to form the corresponding amine derivative, followed by treatment with hydrogen bromide to generate the final product. This synthetic method is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

The safety profile of N-(4-Chlorobenzyl)cyclopentanamine hydrobromide has been evaluated through various toxicity studies. These studies have demonstrated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further safety assessments are necessary to ensure its safe use in humans.

In conclusion, N-(4-Chlorobenzyl)cyclopentanamine hydrobromide (CAS No. 1050509-24-4) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for developing novel therapeutic agents targeting GPCRs and neurodegenerative diseases. Ongoing research continues to explore its full potential, paving the way for innovative treatments in various medical fields.